Cas no 455299-19-1 (2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-)

• Product Name: 2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-
• CAS No: 455299-19-1
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• CID: 2639385
• Update Time: 2025-03-26

2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarbothioamide, N-butyl-3,4-dihydro-

• Inchi： 1S/C14H20N2S/c1-2-3-9-15-14(17)16-10-8-12-6-4-5-7-13(12)11-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)
• InChI Key： ZRWVEGNWRBKICK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C(NCCCC)=S

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 366.3±52.0 °C(Predicted)
• pka: 15.22±0.20(Predicted)